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An In-depth Examination of the Structure, Properties, and Cellular Impact of a Cornerstone

Anticancer Agent

Introduction
Paclitaxel, a highly functionalized diterpenoid, stands as a landmark molecule in the history of

cancer chemotherapy.[1][2] Originally isolated from the bark of the Pacific yew tree, Taxus

brevifolia, its unique mechanism of action and potent antitumor activity have established it as a

critical therapeutic for a range of malignancies, including ovarian, breast, and lung cancers.[3]

[4] This technical guide provides a comprehensive overview of the chemical structure of

Paclitaxel, its physicochemical properties, its intricate mechanism of action at the cellular level,

and detailed protocols for key experimental assays relevant to its study.

Chemical and Physical Properties of Paclitaxel
Paclitaxel is a white to off-white crystalline powder with a complex molecular architecture.[4][5]

It is highly lipophilic and notably insoluble in water.[4][5] The fundamental chemical and

physical characteristics of Paclitaxel are summarized in the table below.
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Property Value Reference(s)

IUPAC Name

(2α,4α,5β,7β,10β,13α)-4,10-

Bis(acetyloxy)-13-{[(2R,3S)-3-

(benzoylamino)-2-hydroxy-3-

phenylpropanoyl]oxy}-1,7-

dihydroxy-9-oxo-5,20-

epoxytax-11-en-2-yl benzoate

[3]

Molecular Formula C₄₇H₅₁NO₁₄ [4][6]

Molecular Weight 853.9 g/mol [4][6]

Appearance
White to off-white crystalline

powder
[4][5]

Melting Point Approximately 216–217 °C [5]

Solubility Insoluble in water [4][5]

CAS Number 33069-62-4 [3]

The Intricate Chemical Structure of Paclitaxel
The potent biological activity of Paclitaxel is intrinsically linked to its complex and sterically

demanding chemical structure. This structure is characterized by a tetracyclic diterpenoid core,

known as the taxane ring system, and a functionally critical C-13 ester side chain.
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Taxane Ring System
(Diterpenoid Core)

Oxetane Ring

C-13 Ester Side Chain
(Essential for Activity)

C-2 Benzoyl Group

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Paclitaxel

Microtubule Stabilization
(Inhibition of Depolymerization)

Defective Mitotic Spindle Assembly

G2/M Phase
Cell Cycle Arrest

Apoptosis
(Programmed Cell Death)

Modulation of
Bcl-2 Family Proteins

Activation of
JNK/SAPK Pathway

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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